5-Fluoro-1-benzofuran-7-carbaldehyde
Overview
Description
5-Fluoro-1-benzofuran-7-carbaldehyde is a chemical compound with the molecular formula C9H5FO2 . It is a derivative of benzofuran, a class of compounds that are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
Benzofuran compounds have been synthesized using various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds . Another benzofuran ring can be constructed by proton quantum tunneling, which has fewer side reactions and high yield .Molecular Structure Analysis
The InChI code for 5-Fluoro-1-benzofuran-7-carbaldehyde is1S/C9H5FO2/c10-8-3-6-1-2-12-9 (6)7 (4-8)5-11/h3-5H . This indicates that the molecule consists of 9 carbon atoms, 5 hydrogen atoms, 1 fluorine atom, and 2 oxygen atoms. Chemical Reactions Analysis
Benzofuran compounds, including 5-Fluoro-1-benzofuran-7-carbaldehyde, can participate in various chemical reactions. For instance, benzofuran substituted chalcone compounds have been synthesized and used in anticancer drug research .Physical And Chemical Properties Analysis
5-Fluoro-1-benzofuran-7-carbaldehyde is a powder at room temperature .Scientific Research Applications
Antibacterial Activity
Furan derivatives, including 5-Fluoro-1-benzofuran-7-carbaldehyde, have been found to have significant antibacterial activity . They are used in the fight against bacterial strain-caused infections. The rise in drug resistance to clinically utilized anti-infectives has necessitated the discovery of new antimicrobial compounds with distinct mechanisms of action .
Anticancer Activity
Fluorinated benzofuran derivatives, including 5-Fluoro-1-benzofuran-7-carbaldehyde, have shown promising anticancer activity . Some of these compounds have been found to inhibit the proliferation of cancer cells, with activities almost equal to or exceeding the potency of the reference drugs .
Antifungal and Antiviral Activity
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics, including antifungal and antiviral activities . This makes them valuable in the treatment of various diseases caused by fungi and viruses .
Anti-inflammatory and Analgesic Activity
Furan derivatives have been found to have anti-inflammatory and analgesic properties . This makes them useful in the treatment of conditions characterized by inflammation and pain .
Antidepressant and Anti-anxiolytic Activity
Furan derivatives have also been found to have antidepressant and anti-anxiolytic properties . This makes them potentially useful in the treatment of mental health conditions such as depression and anxiety .
Anti-parkinsonian and Anti-glaucoma Activity
Furan derivatives have been found to have anti-parkinsonian and anti-glaucoma properties . This makes them potentially useful in the treatment of Parkinson’s disease and glaucoma .
Antihypertensive and Anti-aging Activity
Furan derivatives have been found to have antihypertensive and anti-aging properties . This makes them potentially useful in the treatment of hypertension and in slowing down the aging process .
Antiprotozoal Activity
Furan derivatives have been found to have antiprotozoal properties . This makes them potentially useful in the treatment of diseases caused by protozoa .
Safety And Hazards
Future Directions
While specific future directions for 5-Fluoro-1-benzofuran-7-carbaldehyde are not mentioned in the search results, benzofuran compounds in general are attracting more attention from chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications . They are seen as potential natural drug lead compounds .
properties
IUPAC Name |
5-fluoro-1-benzofuran-7-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5FO2/c10-8-3-6-1-2-12-9(6)7(4-8)5-11/h1-5H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLODNYXKDQOEOJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC2=C(C=C(C=C21)F)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401294660 |
Source
|
| Record name | 5-Fluoro-7-benzofurancarboxaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401294660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-1-benzofuran-7-carbaldehyde | |
CAS RN |
555155-08-3 |
Source
|
| Record name | 5-Fluoro-7-benzofurancarboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=555155-08-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Fluoro-7-benzofurancarboxaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401294660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-fluoro-1-benzofuran-7-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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